Cas no 2971-31-5 (2-(2-oxoindolin-3-yl)acetic acid)

• Product Name: 2-(2-oxoindolin-3-yl)acetic acid
• CAS No: 2971-31-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09035909
• CID: 271986
• PubChem ID: 3080590
• Update Time: 2025-04-19

2-(2-oxoindolin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Oxo-2,3-dihydro-1H-indol-3-yl)-acetic acid
• (2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
• 1H-Indole-3-aceticacid, 2,3-dihydro-2-oxo-
• 2-(2-oxo-1,3-dihydroindol-3-yl)acetic acid
• 2-oxindole-3-acetic acid
• Oxindole-3-acetic Acid
• 1H-Indole-3-acetic acid,2,3-dihydro-2-oxo
• 2-oxindol-3-yl-acetic acid
• 2-oxindole-3acetic acid
• 2-oxoindole-3-acetic acid
• 2-(2-oxoindolin-3-yl)acetic acid
• 2-(2-Oxo-3-indolinyl)acetic acid
• LS-03835
• 2-indolinone-3-acetate
• 2-Hydroxy-1H-indole-3-acetic acid
• (2-Hydroxy-3H-indol-3-yl)acetato
• 1H-Indole-3-acetic acid, 2,3-dihydro-2-oxo-
• DTXSID30952164
• 2-(2-oxo-1,3-dihydroindol-3-yl)acetate
• J-017610
• CHEBI:133221
• xi-2,3-Dihydro-2-oxo-1H-indole-3-acetic acid
• 2-oxoindole-3-acetate
• AKOS000506116
• C22202
• 1H-Indole-3-aceticacid,2,3-dihydro-2-oxo-
• Z336080924
• 2-oxindole-3-acetate
• 2-(2-oxoindolin-3-yl)aceticacid
• AKOS016345720
• SCHEMBL1302976
• 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid
• FT-0683524
• F10191
• AM20040124
• 2971-31-5
• (2-Oxo-2,3-dihydro-1H-indol-3-yl)acetic acid, AldrichCPR
• MFCD09035909
• EN300-59490
• AB49450
• 2-(2-oxo-1, 3-dihydroindol-3-yl)acetic acid
• 2-oxindole-3-aceticacid
• CS-0131902
• CHEMBL443641
• 2-Oxo-3-Indolineacetic Acid; (+/-)-2,3-Dihydro-2-oxoindole-3-acetic Acid; (+/-)-2-Oxindoline-3-acetic Acid; (+/-)-2-Oxo-3-indolineacetic Acid; 2-(2-Oxoindolin-3-yl)acetic Acid;
• STK523902
• DB-068151
• ALBB-012260
• (2-oxo-1,3-dihydroindol-3-yl)acetic acid

• MDL： MFCD09035909
• Inchi： 1S/C10H9NO3/c12-9(13)5-7-6-3-1-2-4-8(6)11-10(7)14/h1-4,7H,5H2,(H,11,14)(H,12,13)
• InChI Key： ILGMGHZPXRDCCS-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.334
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.587
• PSA: 66.40000
• LogP: 1.33500

2-(2-oxoindolin-3-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives